Cas no 544704-08-7 (4,6-Dimethyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 4,6-Dimethyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 544704-08-7
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 1084022
• PubChem ID: 53404083
• Update Time: 2025-04-20

4,6-Dimethyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid
• 4,6-Dimethyl-2-(trifluoromethyl)-5-pyrimidinecarboxylic acid
• 4,6-Dimethyl-2-pyrimidinyl thiocyanate
• 4,6-dimethyl-2-thiocyanato-pyrimidine
• 4,6-dimethyl-2-trifluoromethyl-pyrimidine-5-carboxylic acid
• AC1MIEP7
• AG-F-92211
• BRN 0879822
• CTK5A2968
• LS-152675
• Thiocyanic acid, 4,6-dimethyl-2-pyrimidinyl ester
• DB-357713
• 544704-08-7
• SCHEMBL3277493

• MDL： MFCD11847376
• Inchi： 1S/C8H7F3N2O2/c1-3-5(6(14)15)4(2)13-7(12-3)8(9,10)11/h1-2H3,(H,14,15)
• InChI Key： VYPLQBIHGYKXRS-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C)=C(C(=O)O)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų